Cas no 3402-81-1 (Naphthalene, 1-(4-nitrophenoxy)-)

Naphthalene, 1-(4-nitrophenoxy)- structure
3402-81-1 structure
Product Name:Naphthalene, 1-(4-nitrophenoxy)-
CAS No:3402-81-1
MF:C16H11NO3
MW:265.263444185257
CID:1461420
PubChem ID:762479
Update Time:2025-04-20

Naphthalene, 1-(4-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Naphthalene, 1-(4-nitrophenoxy)-
    • SEGARSYGUBYPOK-UHFFFAOYSA-N
    • Oprea1_813784
    • 3402-81-1
    • 1-(4-nitrophenoxy)naphthalene
    • SR-01000393878-1
    • 4-(alpha-naphthoxy)-nitrobenzene
    • EU-0033628
    • SR-01000393878
    • SCHEMBL347599
    • AKOS001589737
    • STK252487
    • Inchi: 1S/C16H11NO3/c18-17(19)13-8-10-14(11-9-13)20-16-7-3-5-12-4-1-2-6-15(12)16/h1-11H
    • InChI Key: SEGARSYGUBYPOK-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)[N+](=O)[O-])C1=CC=CC2=CC=CC=C21

Computed Properties

  • Exact Mass: 265.07393
  • Monoisotopic Mass: 265.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • PSA: 52.37

Naphthalene, 1-(4-nitrophenoxy)- Related Literature

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